Cas no 2306254-08-8 ((3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one;hydrochloride)

• Product Name: (3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one;hydrochloride
• CAS No: 2306254-08-8
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5304728
• Update Time: 2026-03-10

(3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-8-azaspiro[4.5]decan-4-one, 3-methyl-, hydrochloride (1:1), (3S)-
• (3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one;hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c1-7-8(11)9(6-12-7)2-4-10-5-3-9;/h7,10H,2-6H2,1H3;1H/t7-;/m0./s1
• InChI Key： PUJCQFGBMYJAIR-FJXQXJEOSA-N
• SMILES： O=C1[C@@H](OCC21CCNCC2)C.Cl

Additional information on (3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one;hydrochloride

(3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one; Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2306254-08-8, commonly referred to as (3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one; hydrochloride, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a four-membered and a five-membered ring system, creating a unique framework that contributes to its diverse chemical properties.

The (3S)-configuration of this compound plays a critical role in determining its stereochemical behavior and biological activity. The presence of the hydrochloride counterion suggests that this compound exists in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of agents targeting specific enzyme systems or receptor pathways.

One of the most notable aspects of (3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one; hydrochloride is its ability to modulate cellular signaling pathways. Research conducted in 2023 has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in various pathological processes such as inflammation and cancer progression. The spiro structure and methyl substituent at the 3-position are believed to contribute significantly to its enzymatic activity by facilitating optimal binding interactions with target proteins.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of neurodegenerative diseases. Studies have indicated that it may possess neuroprotective properties by mitigating oxidative stress and reducing neuronal damage. The hydrochloride form of the compound has been found to enhance its bioavailability, making it a viable candidate for further therapeutic exploration.

The synthesis of (3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one; hydrochloride involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis have enabled the efficient construction of the spiro framework with high enantiomeric excess, which is crucial for ensuring the compound's biological efficacy.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior, further supporting its potential as a bioactive agent.

In conclusion, (3S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-one; hydrochloride represents a compelling example of how structural complexity can be harnessed to design molecules with diverse biological activities. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to both academic and industrial drug discovery efforts.